Cas no 869355-04-4 (N2-(DIMETHYLAMINOMETHYLIDENE)-3'-DEOXYGUANOSINE)

• Product Name: N2-(DIMETHYLAMINOMETHYLIDENE)-3'-DEOXYGUANOSINE
• CAS No: 869355-04-4
• MF: C₁₃H₁₈N₆O₄
• MW: 322.319821834564
• CID: 891901
• PubChem ID: 168006264
• Update Time: 2025-04-19

N2-(DIMETHYLAMINOMETHYLIDENE)-3'-DEOXYGUANOSINE Chemical and Physical Properties

Names and Identifiers

• N2-(DIMETHYLAMINOMETHYLIDENE)-3'-DEOXYGUANOSINE
• N2-(DIMETHYLAMINOMETHYLIDENE)-3’-DEOXYGUANOSINE
• 869355-04-4

• Inchi： 1S/C13H18N6O4/c1-18(2)5-15-13-16-10-9(11(22)17-13)14-6-19(10)12-8(21)3-7(4-20)23-12/h5-8,12,20-21H,3-4H2,1-2H3,(H,16,17,22)/b15-5+
• InChI Key： LHTQJADUUNTQJI-PJQLUOCWSA-N
• SMILES： O1C(CO)CC(C1N1C=NC2C(NC(/N=C/N(C)C)=NC1=2)=O)O

Computed Properties

• Exact Mass: 322.13900
• Monoisotopic Mass: 322.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 128.86000
• LogP: -1.01830